Cas no 2097893-30-4 (N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide)

• Product Name: N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• CAS No: 2097893-30-4
• MF: C₂₀H₂₁NO₃S₃
• MW: 419.580641508102
• CID: 5896503
• PubChem ID: 121170227
• Update Time: 2025-10-29

N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• 2097893-30-4
• N-[2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• F6506-2455
• AKOS032465639
• N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

• Inchi： 1S/C20H21NO3S3/c22-20(17-9-11-25-13-17,19-6-3-10-26-19)14-21-27(23,24)18-8-7-15-4-1-2-5-16(15)12-18/h3,6-13,21-22H,1-2,4-5,14H2
• InChI Key： KXSZANRHWGSKEU-UHFFFAOYSA-N
• SMILES： S(C1C=CC2CCCCC=2C=1)(NCC(C1=CC=CS1)(C1=CSC=C1)O)(=O)=O

Computed Properties

• Exact Mass: 419.06835705g/mol
• Monoisotopic Mass: 419.06835705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 131Ų

Additional information on N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

N-2-Hydroxy-2-(Thiophen-2-Yl)-2-(Thiophen-3-Yl)Ethyl-5,6,7,8-Tetrahydronaphthalene-2-Sulfonamide: A Comprehensive Overview

The compound with CAS No 2097893-30-4, known as N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and advanced materials development.

N-Arylsulfonamides have long been recognized for their versatility in chemical synthesis and their ability to act as intermediates in the construction of complex molecular architectures. The presence of thiophene rings in this compound adds an additional layer of complexity and functionality. Thiophenes are heterocyclic aromatic compounds known for their stability and electronic properties, making them valuable components in organic electronics and optoelectronic devices.

Recent studies have highlighted the importance of sulfonamide groups in modulating the physicochemical properties of molecules. The sulfonamide group in this compound contributes to its solubility and bioavailability, making it a promising candidate for pharmaceutical applications. Additionally, the tetrahydronaphthalene ring system provides a rigid framework that can enhance the molecule's stability and reactivity in various chemical reactions.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to construct the thiophene-containing substituents. The optimization of reaction conditions has been crucial in achieving high yields and ensuring the purity of the final product.

One of the most exciting aspects of this compound is its potential application in drug design. The combination of a sulfonamide group with aromatic heterocycles like thiophenes can lead to molecules with unique pharmacokinetic profiles. Recent computational studies suggest that this compound may exhibit favorable binding affinities towards certain protein targets, making it a candidate for further exploration in medicinal chemistry.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The aromaticity and conjugation within the molecule make it suitable for use in organic semiconductors and light-emitting diodes (LEDs). Researchers have explored its electronic properties through density functional theory (DFT) calculations, revealing its potential as an efficient charge transport material.

The environmental impact of synthesizing such compounds is another area of interest. Green chemistry principles have been increasingly applied to minimize waste and reduce the use of hazardous reagents. This compound's synthesis has been optimized to incorporate eco-friendly practices, such as using recyclable catalysts and reducing solvent consumption.

Furthermore, the study of this compound has contributed to our understanding of heterocyclic chemistry and its role in molecular recognition. The thiophene moieties within the molecule can participate in π–π interactions, which are critical for supramolecular assembly and self-healing materials.

In conclusion, N-2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide represents a fascinating example of how modern organic synthesis can yield molecules with multifaceted applications. Its unique structure, combined with cutting-edge research findings, positions it as a key player in both academic research and industrial development.